Cas no 18593-89-0 (Aceticacid, 2-[(3,4-dihydro-4-oxo-2-quinazolinyl)thio]-,2-[[4-(dimethylamino)phenyl]methylene]hydrazide)

• Product Name: Aceticacid, 2-[(3,4-dihydro-4-oxo-2-quinazolinyl)thio]-,2-[[4-(dimethylamino)phenyl]methylene]hydrazide
• CAS No: 18593-89-0
• MF: C₉H₁₁NO₂
• MW: 165.189142465591
• CID: 136379
• Update Time: 2022-07-26

Aceticacid, 2-[(3,4-dihydro-4-oxo-2-quinazolinyl)thio]-,2-[[4-(dimethylamino)phenyl]methylene]hydrazide Chemical and Physical Properties

Names and Identifiers

• Aceticacid, 2-[(3,4-dihydro-4-oxo-2-quinazolinyl)thio]-,2-[[4-(dimethylamino)phenyl]methylene]hydrazide
• 3-AMINO-O-TOLUIC ACID METHYL ESTER

• Inchi： 1S/C9H11NO2/c1-6-7(9(11)12-2)4-3-5-8(6)10/h3-5H,10H2,1-2H3
• InChI Key： ZOOQFAUFPWXUMI-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=CC=CC(N)=C1C

Computed Properties

• Exact Mass: 165.079
• Monoisotopic Mass: 165.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2

Experimental Properties

• Density: 1.146
• Boiling Point: 300℃
• Flash Point: 104℃
• Refractive Index: 1.573
• PSA: 52.32000
• LogP: 1.94500